Cas no 1804827-35-7 (3-Hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 3-Hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1804827-35-7
• MF: C₈H₈F₃NO₄
• MW: 239.148633003235
• CID: 4831972
• Update Time: 2025-10-28

3-Hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C8H8F3NO4/c1-15-6-4(3-13)2-12-7(5(6)14)16-8(9,10)11/h2,13-14H,3H2,1H3
• InChI Key： MMVPDYZRUKYICB-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(C(=CN=1)CO)OC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• XLogP3: 1.1
• Topological Polar Surface Area: 71.8

Additional information on 3-Hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol

Introduction to 3-Hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1804827-35-7)

3-Hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1804827-35-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine core and functional groups, holds potential for various applications, particularly in the development of new therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 3-Hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol is defined by its pyridine ring, which is a six-membered heterocyclic aromatic compound with a nitrogen atom. The presence of a hydroxyl group at the 3-position, a methoxy group at the 4-position, and a trifluoromethoxy group at the 2-position imparts unique chemical and biological properties to this molecule. The hydroxyl and methoxy groups are known to enhance solubility and stability, while the trifluoromethoxy group contributes to the lipophilicity and metabolic stability of the compound.

The synthesis of 3-Hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol has been reported in several studies. One common approach involves the reaction of 2-chloro-3-hydroxy-4-methoxypyridine with trifluoromethyl hypofluorite to introduce the trifluoromethoxy group. This method is efficient and scalable, making it suitable for large-scale production. Another approach involves the use of transition metal-catalyzed cross-coupling reactions, such as palladium-catalyzed coupling reactions, to construct the pyridine ring with the desired functional groups.

In terms of biological activities, 3-Hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol has shown promising results in various preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been found to have antioxidant properties, which can help protect cells from oxidative stress and damage.

One of the most exciting areas of research involving 3-Hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol is its potential as a therapeutic agent for neurodegenerative diseases. Studies have shown that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. This makes it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its therapeutic applications, 3-Hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol has also been explored for its use in diagnostic imaging. The presence of the trifluoromethoxy group makes it an attractive candidate for radiolabeling with positron-emitting isotopes, which can be used in positron emission tomography (PET) imaging to visualize specific biological processes in vivo.

The safety profile of 3-Hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol has been evaluated in several preclinical studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-Hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1804827-35-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its properties and potential uses, paving the way for future advancements in drug discovery and development.